Cas no 924859-03-0 (7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine)

• Product Name: 7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
• CAS No: 924859-03-0
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 3155173
• PubChem ID: 16766619
• Update Time: 2025-04-21

7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 7-(1H-Tetraazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-ylamine
• CS-0325821
• AKOS000297960
• 6-(tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-7-amine
• 924859-03-0
• CHEMBL4998959
• 7-(1H-1,2,3,4-TETRAAZOL-1-YL)-2,3-DIHYDRO-1,4-BENZODIOXIN-6-AMINE
• STK667536
• 7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine
• 7-(1H-tetrazol-1-yl)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• 7-(1{H}-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-amine

• Inchi： 1S/C9H9N5O2/c10-6-3-8-9(16-2-1-15-8)4-7(6)14-5-11-12-13-14/h3-5H,1-2,10H2
• InChI Key： NEXVMZMENRATJO-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)N1C=NN=N1)N

Computed Properties

• Exact Mass: 219.07562455Da
• Monoisotopic Mass: 219.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.1Ų